Cas no 112965-21-6 (Calcipotriol)

Calcipotriol is a synthetic VitD3 analog with high affinity for vitamin D receptor

Calcipotriol structure

Product Name:Calcipotriol

CAS No:112965-21-6

Molecular Formula:C₂₇H₄₀O₃

Molecular Weight:412.61

MDL:MFCD00866630

CID:62990

PubChem ID:5288783

Calcipotriol Properties

Names and Identifiers

- Calcipotriene
- (1S,3S,5Z)-5-[(2E)-2-[(1R,3aR,7aR)-1-[(E,2S)-5-Cyclopropyl-5-hydroxy-pent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidene-cyclohexane-1,3-diol
- Calcipotriol
- calcipotriol anhydre ep5.3
- Calcipotriol hydrate
- 25-HYDROXYCHOLECALCIFEROL
- 25-HYDROXYVITAMIN D3
- 25-OH vitamin D3
- CALCIDIOL
- Calcifediol
- CALCIPOTRIENE,EP5.3
- Didrogyl
- Hidroferol
- MC 903
- VITAMIN D3,25-HYDROXY
- (5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1α,3ε,24-triol
- dovonex
- Daivonex
- Daivobet
- Calciptriol
- Calcipotriene-d4
- CALCIPOTRIOL - EP
- mc903
- 5z,7e,22e,24s)--bet
- CALCIPOTRIENE (USP-RS)
- EN300-21702588
- Sorilux
- MLS001424130
- HMS3413D04
- CALCIPOTRIOL [EP MONOGRAPH]
- SR-01000762910
- NCGC00167465-01
- HMS2089J08
- 1s19
- D01125
- Divonex
- Calsodore
- 1,24(OH)2-22-ene-24-cyclopropyl D3
- Q155683
- Calcitrene
- HMS3269P03
- Epitope ID:114242
- DTXSID0046648
- (22E)-(24S)-1alpha,24-dihydroxy-26,27-cyclo-22,23-didehydrovitamin D3 / (22E)-(24S)-1alpha,24-dihydroxy-26,27-cyclo-22,23-didehydrocholecalciferol / Calcipotriol
- STF-115469
- CCG-100949
- 9,10-Secochola-5,7,10(19),22-tetraene-1,3,24-triol, 24-cyclopropyl-, (1alpha,3beta,5Z,7E,22E,24S)-
- Calcipotriene [USAN]
- CALCIPOTRIENE [USP MONOGRAPH]
- HMS3677D04
- CALCIPOTRIENE [VANDF]
- HMS3713K08
- CS-0387
- AB00698343-05
- s3739
- 143NQ3779B
- BDBM50369964
- CALCIPOTRIENE [ORANGE BOOK]
- SMR000466353
- SR-01000762910-4
- Calcipotriol (JAN)
- CALCIPOTRIENE [USP-RS]
- (1R,3S,5Z)-5-{2-[(1R,3aS,4E,7aR)-1-[(2R,3E,5S)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol
- 112828-00-9
- NC00199
- 9,10-Secochola-5,7,10(19),22-tetraene-1,3,24-triol, 24-cyclopropyl-, (1alpha,3beta,5Z,7E,22E)-
- CALCIPOTRIOL [WHO-DD]
- EX-A4430
- SR-01000762910-3
- SCHEMBL2853
- CALCIPOTRIENE (USP MONOGRAPH)
- (1S,3R,5Z,7E,22E,24S)-26,27-cyclo-9,10-secocholesta-5,7,10,22-tetraene-1,3,24-triol
- CALCIPOTRIOL [JAN]
- (5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1alpha,3beta,24-triol hydrate
- CHEMBL1200666
- MFCD10567086
- calcipotriolo
- LWQQLNNNIPYSNX-UROSTWAQSA-N
- AS-56390
- Calcipotriol [INN]
- Dovonex (TN)
- AKOS015855239
- 112965-21-6
- CALCIPOTRIOL (EP MONOGRAPH)
- Calcipotriene (USP)
- (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5S)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
- calcipotriolum
- BMS-181161
- MC-903
- AMY2864
- (5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1alpha,3beta,24-triol
- CalcipotrieneMC 903
- HY-10001
- CPD000466353
- (1?,3?,5Z,7E,22E,24S)-24-Cyclopropyl-9,10-secochola-5,7,10(19),22-tetraene-1,3,24-triol
- CHEBI:50749
- (5Z,7E,22E)-(1S,3R,24S)-26,27-cyclo-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,24-triol
- CALCIPOTRIOL [MART.]
- CALCIPOTRIOL (MART.)
- PRI-2201
- DTXCID8026648
- GTPL2778
- HMS2051N11
- (1S,3R,5Z,7E,14beta,17alpha,22E,24S)-26,27-cyclo-9,10-secocholesta-5,7,10,22-tetraene-1,3,24-triol
- Calcipotriol anhydrous
- 9,10-SECOCHOLA-5,7,10(19),22-TETRAENE-1,3,24-TRIOL, 24-CYCLOPROPYL-, (1.ALPHA.,3.BETA.,5Z,7E,22E,24S)-
- CCRIS 7700
- U-0267
- PRI 2201
- D05AX02
- CALCIPOTRIENE [MI]
- Psorcutan
- MLS000759467
- UNII-143NQ3779B
- DB02300
- LMST03020106
- G86332
- BRD-K56429665-001-07-0
- BRD-K56429665-002-01-1
- MC903
- BRD-K56429665-001-09-6
- calcipotriene
- Dovonex
- +Expand
- MDL： MFCD00866630
- InChIKey： LWQQLNNNIPYSNX-UROSTWAQSA-N
- Inchi： InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/b13-6+,19-7+,21-10-/t17-,22-,23-,24+,25-,26+,27-/m1/s1
- SMILES： C=C1[C@H](C[C@@H](C/C1=C/C=C2[C@]3([C@@](C)([C@H](CC3)[C@@H](/C=C/[C@H](C4CC4)O)C)CCC/2)[H])O)O

Computed Properties

Exact Mass: 412.29800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 412.29774513g/mol
Heavy Atom Count: 30
Complexity: 743
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 3
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 60.7Å²

Experimental Properties

LogP: 5.09060
PSA: 60.69000
Boiling Point: 582℃/760mmHg
Melting Point: 166-168 ºC
Vapor Pressure: Not available
Flash Point: Not available
Solubility: DMSO: soluble15mg/mL, clear
Color/Form: Crystallized from methyl formate.
Density: Not available

Calcipotriol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007S01-25mg	Calcipotriol	112965-21-6	98%	25mg	$290.00
A2B Chem LLC	AD62081-5mg	Calcipotriol	112965-21-6	99%	5mg	$53.00
ChemScence	CS-0387-5mg	Calcipotriol	112965-21-6	99.77%	5mg	$66.0	2022-04-28
DC Chemicals	DCAPI1415-100 mg	Calcipotriol(Calcipotriene)	112965-21-6	>99%	100mg	$650.0	2022-03-01
Enamine	EN300-21702588-0.05g	(1R,3S,5Z)-5-{2-[(1R,3aS,4E,7aR)-1-[(2R,3E,5S)-5-cyclopropyl-5-hydroxypent-3-en-2-yl]-7a-methyl-octahydro-1H-inden-4-ylidene]ethylidene}-4-methylidenecyclohexane-1,3-diol	112965-21-6		0.05g	$148.0	2023-09-16
eNovation Chemicals LLC	Y0975952-1g	Calcipotriene	112965-21-6	98%	1g	$1600	2022-10-13
MedChemExpress	HY-10001-5mg	Calcipotriol	112965-21-6	99.63%	5mg	￥650	2024-04-20
S e l l e c k ZHONG GUO	S3739-5mg	Calcipotriene	112965-21-6	97%	5mg	¥1393.15	2023-09-15
TRC	C144200-1mg	Calcipotriene	112965-21-6		1mg	$ 63.00	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T14856-5 mg	Calcipotriol	112965-21-6	99.07%	5mg	￥590.00	2022-04-26